Cas no 2385862-39-3 (tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate
• CAS No: 2385862-39-3
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5673810
• PubChem ID: 165770530
• Update Time: 2025-06-11

tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2385862-39-3
• EN300-26665602
• tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate

• Inchi： 1S/C16H25NO3/c1-5-14(12-18)17(15(19)20-16(2,3)4)11-13-9-7-6-8-10-13/h6-10,14,18H,5,11-12H2,1-4H3
• InChI Key： JFMNVQZQEQXDQM-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)C(CO)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate

Introduction to tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate (CAS No. 2385862-39-3)

tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate, with the CAS number 2385862-39-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a benzyl moiety, and a hydroxybutan-2-yl segment. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The chemical structure of tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate can be represented as follows: C₁₅H₂₅NO₃. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the benzyl moiety imparts aromatic character and potential binding affinity to specific biological targets. The hydroxybutan-2-yl segment introduces a hydroxyl functional group, which can participate in hydrogen bonding and other interactions crucial for biological activity.

In recent years, there has been a growing interest in the use of carbamate derivatives, such as tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate, for their potential therapeutic applications. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of carbamate derivatives to modulate specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.

The synthesis of tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate typically involves multi-step reactions that ensure high purity and yield. One common synthetic route involves the reaction of tert-butyl isocyanate with benzylamine and 1-hydroxybutan-2-amine. This process requires careful control of reaction conditions to avoid side reactions and ensure the formation of the desired product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

The pharmacological properties of tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate have been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors, while in vivo studies have shown promising results in animal models of various diseases. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant anti-inflammatory activity in murine models of arthritis, suggesting its potential as a therapeutic agent for inflammatory disorders.

In addition to its therapeutic potential, tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate has also been explored for its use as an intermediate in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel drugs with improved pharmacological profiles. Researchers have utilized this compound as a building block to synthesize derivatives with enhanced potency and selectivity, opening up new avenues for drug discovery and development.

The safety profile of tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate is another critical aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, like any chemical compound, it is essential to conduct comprehensive safety assessments before advancing to clinical trials.

In conclusion, tert-butyl N-benzyl-N-(1-hydroxybutan-2-yl)carbamate (CAS No. 2385862-39-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, contributing to the advancement of drug discovery and development efforts.